Cas no 1806445-83-9 (1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one
• CAS No: 1806445-83-9
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4973821
• Update Time: 2025-05-19

1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one

• Inchi： 1S/C10H10Br2OS/c1-6(13)10(12)8-4-3-7(14-2)5-9(8)11/h3-5,10H,1-2H3
• InChI Key： QHQYRAFCTPBJMN-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC(=CC=1Br)SC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.6
• Topological Polar Surface Area: 42.4

Additional information on 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one

1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one: A Comprehensive Overview

The compound 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one, identified by the CAS number 1806445-83-9, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a methylthio group, and a ketone functional group. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of bioactive molecules and advanced materials.

The molecular structure of 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one consists of a central ketone group attached to a branched carbon chain. This chain is further substituted with two bromine atoms and a methylthio group, which imparts unique electronic and steric properties to the molecule. The bromine atoms are strategically positioned to facilitate various nucleophilic substitution reactions, while the methylthio group enhances the molecule's stability and reactivity under specific conditions.

Recent studies have highlighted the importance of such compounds in drug discovery. For instance, researchers have explored the potential of 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one as an intermediate in the synthesis of kinase inhibitors and other bioactive agents. The molecule's ability to undergo multiple transformations, including alkylation, acylation, and coupling reactions, makes it an invaluable tool in medicinal chemistry.

In addition to its role in pharmaceuticals, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements in this field have demonstrated that derivatives of 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one can exhibit desirable charge transport characteristics, paving the way for their integration into next-generation electronic devices.

The synthesis of 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one typically involves multi-step organic reactions. A common approach includes the bromination of an aromatic ring followed by alkylation or acylation to introduce the ketone group. Researchers have optimized these reaction conditions to achieve high yields and selectivity, ensuring that the compound can be produced efficiently on both laboratory and industrial scales.

The physical properties of this compound are equally noteworthy. It has a melting point of approximately 75°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various solvent systems commonly employed in organic synthesis.

In terms of safety considerations, while handling this compound requires standard laboratory precautions due to its chemical reactivity, it does not pose any immediate hazards related to toxicity or flammability under normal conditions. Its stability under ambient conditions further enhances its suitability for large-scale chemical processes.

The latest research on 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one has focused on its potential as a precursor for advanced materials with tailored properties. For example, scientists have investigated its role in constructing self-healing polymers and stimuli-responsive materials. These applications underscore the versatility of this compound across diverse fields of chemistry.

In conclusion, 1-Bromo-1-(2-bromo-4-(methylthio)phenyl)propan-2-one, with its unique structure and functional groups, stands out as a critical intermediate in modern organic synthesis. Its applications span drug discovery, materials science, and advanced chemical manufacturing. As research continues to uncover new possibilities for this compound, its significance in both academic and industrial settings is expected to grow further.